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Compound of Interest

Compound Name: 3-Chlorophenylglyoxal hydrate

CAS No.: 177288-16-3

Cat. No.: B063436

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of 3-Chlorophenylglyoxal hydrate. In the absence of a specific Safety Data

Sheet (SDS) for 3-Chlorophenylglyoxal hydrate, this guidance is synthesized from the safety

data of structurally similar compounds, including Phenylglyoxal hydrate, m-

Chlorophenylhydrazine hydrochloride, and various chlorinated organic molecules.

Core Safety and Handling Data
The following table summarizes key quantitative data from related compounds to inform

handling and disposal procedures. It is crucial to treat 3-Chlorophenylglyoxal hydrate with a

similar level of caution as these related substances.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b063436#bc-rfq
https://www.benchchem.com/product/b063436/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-3-chlorophenylglyoxal-hydrate-a-procedural-guide
https://www.benchchem.com/product/b063436/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-3-chlorophenylglyoxal-hydrate-a-procedural-guide
https://www.benchchem.com/product/b063436/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-3-chlorophenylglyoxal-hydrate-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Data for Related
Compounds

Source Compound

Physical State Solid, Powder
4-Fluorophenylglyoxal hydrate,

Chloral hydrate

Melting Point 76 - 79 °C Phenylglyoxal hydrate[1]

57 °C Chloral hydrate[2]

242 °C
m-Chlorophenylhydrazine

hydrochloride[3]

Boiling Point 142 °C @ 167 hPa Phenylglyoxal hydrate[1]

97 °C Chloral hydrate[2]

Acute Oral Toxicity
Category 3 or 4 (Toxic or

Harmful if swallowed)

Chloral hydrate[2],

Phenylglyoxal hydrate[1], m-

Chlorophenylhydrazine

hydrochloride[3]

Skin Irritation
Category 2 (Causes skin

irritation)

Phenylglyoxal hydrate[1], m-

Chlorophenylhydrazine

hydrochloride[3], Chloral

hydrate[2]

Eye Irritation
Category 2 (Causes serious

eye irritation)

Phenylglyoxal hydrate[1], m-

Chlorophenylhydrazine

hydrochloride[3], Chloral

hydrate[2]

Specific Target Organ Toxicity
Category 3 (May cause

respiratory irritation)

Phenylglyoxal hydrate[1], m-

Chlorophenylhydrazine

hydrochloride[3]

Experimental Protocol for Disposal
This protocol outlines a step-by-step methodology for the safe disposal of 3-
Chlorophenylglyoxal hydrate.
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1. Personal Protective Equipment (PPE) and Engineering Controls:

Engineering Controls: All handling and preparation for disposal should be conducted within a

certified chemical fume hood to avoid inhalation of dust or vapors.[4][5]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles. A

face shield may be necessary for larger quantities.

Skin and Body Protection: A lab coat is mandatory. For larger spills or quantities, consider

additional protective clothing.

2. Spill Management:

Minor Spills:

Ensure adequate ventilation.

For solid spills, carefully sweep or scoop the material into a suitable, labeled container for

disposal. Avoid generating dust.[3][6]

Clean the spill area with an appropriate solvent (e.g., as recommended by your

institution's safety office) and then with soap and water.

Major Spills:

Evacuate the immediate area.

Alert your institution's emergency response team.

Prevent the material from entering drains or waterways.[6]

3. Waste Collection and Segregation:

Original Containers: Whenever possible, leave the chemical in its original container.[6]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.carlroth.com/medias/SDB-K318-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzgwNzN8YXBwbGljYXRpb24vcGRmfGFHTTVMMmcyTkM4NU1UYzJORFUwTVRNMU9ETTRMMU5FUWw5TE16RTRYMGRDWDBWT0xuQmtaZ3w3NDZkMGMwYWIyM2U5YmFkMDU4ZmIyMzE1MThlNTU4MWFlYWFhMTVkOTQ5YzBhMzk2NmE1OTczZDdiYjExN2I5
https://www.carlroth.com/medias/SDB-K318-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzk2NTV8YXBwbGljYXRpb24vcGRmfGFHTmtMMmd3TkM4NU1UYzJORFUxTVRFNE9EYzRMMU5FUWw5TE16RTRYMGxGWDBWT0xuQmtaZ3xkMGNmMDU1ZTU4ZjQ3ZDBlNTExNTBlYjYxZjdiNTYxYmUyYWE2YWI2YjU1YTZkMzY5OGNlNmExN2Y3MzQ0OWQ2
https://www.fishersci.com/store/msds?partNumber=AC167360250&countryCode=US&language=en
https://www.merckmillipore.com/Web-MX-Site/es_ES/-/MXN/ShowDocument-File?ProductSKU=EMD_BIO-444143&DocumentType=MSD&DocumentId=444143_SDS_AU_EN.PDF&DocumentUID=354796866&Language=EN&Country=AU&Origin=PDP
https://www.merckmillipore.com/Web-MX-Site/es_ES/-/MXN/ShowDocument-File?ProductSKU=EMD_BIO-444143&DocumentType=MSD&DocumentId=444143_SDS_AU_EN.PDF&DocumentUID=354796866&Language=EN&Country=AU&Origin=PDP
https://www.merckmillipore.com/Web-MX-Site/es_ES/-/MXN/ShowDocument-File?ProductSKU=EMD_BIO-444143&DocumentType=MSD&DocumentId=444143_SDS_AU_EN.PDF&DocumentUID=354796866&Language=EN&Country=AU&Origin=PDP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Labeling: Clearly label the waste container with the chemical name ("3-
Chlorophenylglyoxal hydrate") and appropriate hazard warnings (e.g., "Toxic," "Irritant").

Segregation: Do not mix with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.[6]

4. Disposal Procedure:

Waste Characterization: Due to its chlorinated organic structure and the toxicity of related

compounds, 3-Chlorophenylglyoxal hydrate should be treated as hazardous waste.

Approved Waste Disposal Facility: The final disposal must be carried out by a licensed and

approved hazardous waste disposal plant.[1][7] Contact your institution's Environmental

Health and Safety (EHS) office to arrange for pickup and disposal.

Regulatory Compliance: All disposal activities must adhere to local, state, and federal

regulations.[6]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-
Chlorophenylglyoxal hydrate.
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Start: Need to dispose of
3-Chlorophenylglyoxal hydrate

Assess Hazards
(Review SDS of similar compounds)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Follow Spill Management Protocol

Yes

Collect Waste in Labeled Container

No

Segregate from Other Waste Streams

Contact Environmental Health & Safety (EHS)

Store in Designated Hazardous Waste Area

Arrange for Professional Disposal

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3-Chlorophenylglyoxal hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

